Cas no 1805375-81-8 (2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride
• CAS No: 1805375-81-8
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 4866056
• Update Time: 2025-10-30

2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride

• Inchi： 1S/C7H2Cl2F3NO/c8-5-3(7(11)12)4(10)2(1-13-5)6(9)14/h1,7H
• InChI Key： XCFOYNWZWOYAJA-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(C(=O)Cl)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride

Introduction to 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride (CAS No. 1805375-81-8)

2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential applications. This compound, identified by the CAS number 1805375-81-8, belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their role in the synthesis of biologically active molecules. The presence of multiple fluorine atoms and a carbonyl chloride group in its molecular structure endows it with unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The compound's structure consists of a pyridine core substituted with a chlorine atom at the 2-position, a difluoromethyl group at the 3-position, another fluorine atom at the 4-position, and a carbonyl chloride functionality at the 5-position. This specific arrangement of substituents imparts distinct electronic and steric properties, which can be exploited in medicinal chemistry to modulate binding interactions with biological targets. The carbonyl chloride moiety, in particular, is known for its high reactivity towards nucleophiles, facilitating various synthetic transformations that are crucial for drug discovery.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity towards biological receptors. Fluoropyridines, as a subset of these compounds, have been extensively studied for their potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The introduction of fluorine atoms into the pyridine ring can significantly alter the pharmacokinetic properties of molecules, making them more suitable for therapeutic use.

One of the most compelling aspects of 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride is its utility as a building block in the synthesis of more complex pharmacophores. The difluoromethyl group is particularly noteworthy, as it is often incorporated into drug candidates to improve their lipophilicity and metabolic resistance. This substitution pattern has been successfully employed in several FDA-approved drugs, highlighting its importance in medicinal chemistry.

Recent studies have demonstrated the compound's potential in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their overactivity is often associated with pathological conditions. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with fewer side effects. The reactivity of the carbonyl chloride group allows for facile coupling with amines or hydroxyl groups present in kinase inhibitors, enabling the construction of potent and selective scaffolds.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The presence of multiple reactive sites in the molecule necessitates careful optimization to minimize unwanted side products and ensure scalability for industrial applications.

The compound's behavior in various reaction media has also been extensively studied to understand its reactivity patterns. For instance, its interaction with nucleophiles under different solvation conditions can provide insights into how it might behave in biological systems. These studies are essential for predicting its pharmacological properties and designing experiments that maximize its utility in drug development.

From an agrochemical perspective, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and herbicides. The structural features that make it valuable in pharmaceuticals also contribute to its efficacy as an agrochemical agent by enhancing binding affinity to target enzymes or receptors in pests.

The safety profile of 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride is another critical consideration during its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure due to its reactivity. Laboratory protocols should emphasize controlled environments and personal protective equipment to ensure safe usage.

In conclusion,2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride (CAS No. 1805375-81-8) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative treatments for various diseases. As our understanding of fluorinated compounds continues to grow, so too will the utility and importance of this versatile intermediate.